![molecular formula C18H25ClN6O2 B1260140 2-[[4-(5-Chloro-2-propan-2-yloxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol](/img/structure/B1260140.png)
2-[[4-(5-Chloro-2-propan-2-yloxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol
Overview
Description
2-[[4-(5-chloro-2-propan-2-yloxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol is an aromatic ether.
Scientific Research Applications
1. Crystal Structure Analysis
The compound is involved in the formation of crystalline structures with specific symmetries. Studies like Dolzhenko et al. (2011) focus on understanding the molecular and crystal structures of related triazine compounds, which can be crucial for developing new materials and drugs Dolzhenko, G. Tan, L. Koh, A. Dolzhenko, W. Chui, 2011.
2. Formation of Complex Metal Structures
Research such as that by Keypour et al. (2015) explores the formation of Cu(II) complexes with Schiff base ligands derived from unsymmetrical tripodal amines. This demonstrates the potential of triazine derivatives in forming complex metal structures, which can have implications in catalysis and material science Keypour, H., Shayesteh, M., Salehzadeh, S., Dhers, Sébastien, Maleki, F., Ünver, H., Dilek, N., 2015.
3. Cyclisation Reactions
The compound may participate in cyclisation reactions, as indicated by research like Gray et al. (1976). Understanding these reactions is vital for the synthesis of new compounds with potential pharmaceutical applications Gray, E. J., Stevens, M., Tennant, G., Vevers, Robert J. S., 1976.
4. Condensing Agent in Synthesis
Compounds like 2-[[4-(5-Chloro-2-propan-2-yloxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol can be used as condensing agents in chemical synthesis, as explored in studies such as Kunishima et al. (1999). This has implications in organic synthesis and drug development Kunishima, M., Kawachi, Chiho, Monta, J., Terao, K., Iwasaki, F., Tani, S., 1999.
5. Antimicrobial and Anticancer Applications
Studies like Patel et al. (2011) have delved into the synthesis of pyridine derivatives and their potential antimicrobial and anticancer applications. This highlights the role of triazine compounds in medicinal chemistry Patel, N., Agravat, S. N., Shaikh, Faiyazalam M., 2011.
properties
Molecular Formula |
C18H25ClN6O2 |
|---|---|
Molecular Weight |
392.9 g/mol |
IUPAC Name |
2-[[4-(5-chloro-2-propan-2-yloxyanilino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]amino]ethanol |
InChI |
InChI=1S/C18H25ClN6O2/c1-12(2)27-15-6-5-13(19)11-14(15)21-17-22-16(20-7-10-26)23-18(24-17)25-8-3-4-9-25/h5-6,11-12,26H,3-4,7-10H2,1-2H3,(H2,20,21,22,23,24) |
InChI Key |
IYWLOUCQMHQNNE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)Cl)NC2=NC(=NC(=N2)NCCO)N3CCCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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